Cas no 1359417-28-9 (methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate)

• Product Name: methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate
• CAS No: 1359417-28-9
• MF: C₂₀H₁₉ClN₂O₂
• MW: 354.830064058304
• CID: 5400497
• Update Time: 2025-10-30

methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-4-[[4-(1-methylethyl)phenyl]amino]-2-quinolinecarboxylate
• methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate

• Inchi： 1S/C20H19ClN2O2/c1-12(2)13-4-7-15(8-5-13)22-18-11-19(20(24)25-3)23-17-9-6-14(21)10-16(17)18/h4-12H,1-3H3,(H,22,23)
• InChI Key： JDZLAQJMUNSYSC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)C(NC2=CC=C(C(C)C)C=C2)=CC=1C(OC)=O

Experimental Properties

• Density: 1.255±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.2±45.0 °C(Predicted)
• pka: 3.73±0.50(Predicted)

Additional information on methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate

Methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate (CAS No. 1359417-28-9): A Comprehensive Overview

Methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate, identified by its CAS number 1359417-28-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural features of methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate make it a promising candidate for further investigation in various therapeutic applications.

The molecular structure of this compound incorporates several key functional groups, including a chloro substituent at the 6-position of the quinoline ring, an amino group linked to a propylphenyl moiety at the 4-position, and a carboxylate ester group at the 2-position. These structural elements contribute to its unique chemical properties and potential biological interactions. The presence of the chloro group enhances electrophilicity, making the molecule susceptible to nucleophilic substitution reactions, while the amino group and propylphenyl side chain introduce hydrogen bonding capabilities and steric hindrance, respectively.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The specific configuration of methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate positions it as a potential lead compound for drug discovery programs targeting these conditions. For instance, modifications in the quinoline scaffold have been shown to modulate binding affinity to biological targets such as enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinoline derivatives have demonstrated efficacy against various types of cancer by inhibiting key signaling pathways that promote tumor growth and survival. The structural motifs present in methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate suggest that it may interact with proteins such as kinases and transcription factors, thereby disrupting cancer cell proliferation. Preliminary computational studies have indicated that this compound exhibits favorable binding properties to several oncogenic targets, warranting further experimental validation.

Additionally, the compound's pharmacokinetic profile is an important consideration in its development as a therapeutic agent. The ester group at the 2-position can be hydrolyzed into a free carboxylic acid under physiological conditions, potentially influencing its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these pharmacokinetic parameters is crucial for optimizing dosing regimens and minimizing potential side effects. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize the metabolic stability and degradation pathways of this compound.

The synthesis of methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate represents a significant achievement in organic chemistry due to its complexity and the multiple steps involved in its preparation. Key synthetic strategies include condensation reactions between appropriately substituted benzene derivatives and alkynes, followed by functional group transformations such as chlorination and esterification. These synthetic routes highlight the versatility of quinoline chemistry and provide valuable insights into developing related compounds with tailored biological activities.

Recent advances in medicinal chemistry have emphasized the importance of structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking and molecular dynamics simulations, researchers can predict how methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate interacts with biological targets at an atomic level. These studies not only accelerate the drug discovery process but also provide critical information for optimizing lead compounds before they enter preclinical testing. Such computational methods are particularly valuable for identifying potential binding pockets and designing analogs with enhanced affinity or selectivity.

The potential therapeutic applications of this compound extend beyond oncology to include infectious diseases caused by bacteria, viruses, and parasites. Quinoline derivatives have a long history of use in treating malaria, with chloroquine being one of the most well-known examples. The structural features of methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate suggest that it may possess antimalarial activity by interfering with essential processes in Plasmodium parasites. Furthermore, its ability to cross cellular membranes may make it effective against intracellular pathogens that require systemic delivery.

In conclusion, methyl 6-chloro-4-{[4-(propan-2-yl)phenyl]amino}quinoline-2-carboxylate (CAS No. 1359417-28-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a versatile tool for drug discovery programs targeting cancer, infectious diseases, and other therapeutic areas. Continued investigation into its chemical properties, pharmacological effects, and synthetic pathways will undoubtedly yield valuable insights into developing novel therapeutic agents for human health.